N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)propanamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-10(21-12-8-6-11(17)7-9-12)15(20)19-16-18-13-4-2-3-5-14(13)22-16/h2-10H,1H3,(H,18,19,20)
• InChI Key: UKLQFIPWZBRUBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC2=CC=CC=C2S1)OC3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol

Description

N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide, also known as BTCP, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in the regulation of insulin signaling and glucose homeostasis.

Mechanism of Action

N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide exerts its pharmacological effects by selectively inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling. PTP1B dephosphorylates insulin receptor substrate (IRS) proteins, thereby inhibiting insulin signaling and glucose uptake. By inhibiting PTP1B, N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide enhances insulin signaling and glucose uptake, leading to improved glucose homeostasis.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of obesity and type 2 diabetes. It also reduces hepatic glucose production and increases glucose uptake in skeletal muscle and adipose tissue. N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide has been found to have anti-inflammatory and anti-cancer properties as well.

Advantages and Limitations for Lab Experiments

N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide is a potent and selective inhibitor of PTP1B, making it an ideal tool for studying the role of PTP1B in insulin signaling and glucose homeostasis. It is also relatively easy to synthesize and has good solubility in aqueous solutions. However, N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide has a relatively short half-life and may require frequent dosing in in vivo experiments.

Future Directions

There are several future directions for N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide research. One area of interest is the development of more potent and selective PTP1B inhibitors with longer half-lives and better pharmacokinetic profiles. Another area of interest is the investigation of the potential therapeutic benefits of PTP1B inhibition in other diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, the use of N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide in combination with other drugs or therapies may enhance its therapeutic effects and reduce its limitations.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide has been extensively used in scientific research as a tool to study the role of PTP1B in insulin signaling and glucose homeostasis. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of obesity and type 2 diabetes. N-1,3-benzothiazol-2-yl-2-(4-chlorophenoxy)propanamide has also been used to investigate the potential therapeutic benefits of PTP1B inhibition in other diseases such as cancer, inflammation, and neurodegenerative disorders.